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Compound of Interest

Compound Name: 2,3-Dimethyl-5-hexen-3-ol

Cat. No.: B096895 Get Quote

Essential Safety and Handling Guide for 2,3-
Dimethyl-5-hexen-3-ol
Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Dimethyl-5-hexen-3-ol (CAS No.

19550-90-4) was not available in public databases at the time of this publication. The following

guidance is based on the chemical's structure, available physical properties, and safety

protocols for structurally similar unsaturated alcohols. It is imperative that users conduct a

thorough risk assessment and consult with their institution's Environmental Health and Safety

(EHS) department before handling this chemical.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3-Dimethyl-5-hexen-3-ol.
Adherence to these protocols is critical for ensuring personal safety and maintaining a secure

laboratory environment.

I. Hazard Identification and Precautionary Measures
Due to the presence of an alkene and a tertiary alcohol functional group, 2,3-Dimethyl-5-
hexen-3-ol should be handled as a potentially flammable and reactive compound. While

specific toxicity data is unavailable, it is prudent to assume it may cause skin and eye irritation.

Summary of Physical and Chemical Properties:
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Property Value Source

CAS Number 19550-90-4 BLDpharm[1]

Molecular Formula C8H16O PubChem[2]

Molecular Weight 128.21 g/mol PubChem[2]

Boiling Point 155.5°C at 760 mmHg Guidechem[3]

Flash Point 61.2°C Guidechem[3]

Storage Temperature 2-8°C, Sealed in dry conditions BLDpharm[1]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 2,3-Dimethyl-5-hexen-3-ol, based

on best practices for similar volatile organic compounds.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

potential vapors that could

cause serious eye irritation or

damage.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile or Neoprene).

Double-gloving is

recommended.

Provides a barrier against skin

contact, which may cause

irritation. Regularly inspect

gloves for any signs of

degradation.

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

Minimizes skin exposure to

accidental spills and protects

from potential flammability

hazards.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor

cartridge.

Necessary when handling

outside of a certified chemical

fume hood or in poorly

ventilated areas to protect the

respiratory tract from

potentially irritating vapors.

III. Operational and Handling Plan
A systematic workflow is essential for the safe handling of 2,3-Dimethyl-5-hexen-3-ol.

Experimental Workflow for Safe Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b096895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Donning PPE

Chemical Transfer

Cleanup

Work in Fume Hood

Gather Equipment

Inert Atmosphere Purge

Spill Kit Ready

Goggles & Face Shield

Lab Coat

Gloves

Positive Pressure with Inert Gas

Withdraw Liquid with Syringe

Dispense into Receiving Flask

Rinse Syringe

Wipe Work Area

Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of 2,3-Dimethyl-5-hexen-3-ol.
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Detailed Experimental Protocol:

Preparation:

Ensure all manipulations are performed within a certified chemical fume hood.

Gather all necessary apparatus, including syringes, needles, and reaction vessels.

If the chemical is air or moisture sensitive, purge all glassware with an inert gas (e.g.,

nitrogen or argon).

Confirm that a spill kit and the appropriate fire extinguisher are readily accessible.

Donning PPE:

Wear all recommended personal protective equipment as detailed in the PPE table.

Chemical Transfer:

For transfers from sealed containers, use a syringe technique under an inert atmosphere

to prevent exposure to air and moisture.

Slowly draw the liquid into the syringe to avoid aerosol formation.

Dispense the liquid carefully into the reaction vessel.

Cleanup:

Immediately rinse any contaminated glassware and syringes with an appropriate solvent.

Wipe down the work surface in the fume hood.

Dispose of all contaminated materials, including gloves and wipes, in a designated

hazardous waste container.

IV. Disposal Plan
Proper disposal of 2,3-Dimethyl-5-hexen-3-ol and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Disposal Workflow:

Waste Management
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Caption: Step-by-step workflow for the safe disposal of chemical waste.

Detailed Disposal Procedures:

Waste Segregation: Do not mix 2,3-Dimethyl-5-hexen-3-ol waste with other waste streams.

Waste Collection: Collect all liquid waste and contaminated solid materials (e.g., pipette tips,

wipes) in a designated, leak-proof, and chemically compatible container with a secure cap.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2,3-Dimethyl-5-hexen-3-ol," and any appropriate hazard pictograms.

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by your institution's certified

hazardous waste personnel. Never dispose of this chemical down the drain or in regular

trash.[4]

Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, contain

the spill with an inert absorbent material (e.g., vermiculite, sand).[4] Collect the absorbed

material into a designated hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dimethyl-5-hexen-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096895#personal-protective-equipment-for-handling-
2-3-dimethyl-5-hexen-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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